Cas no 2361793-25-9 (N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide)

• Product Name: N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide
• CAS No: 2361793-25-9
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 5414825
• PubChem ID: 145908952
• Update Time: 2025-05-30

N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z2893033908
• EN300-26600513
• 2361793-25-9
• N-Ethyl-N-[2-(7-nitro-3,4-dihydro-1H-isoquinolin-2-yl)-2-oxoethyl]prop-2-enamide
• N-ethyl-N-[2-(7-nitro-1,2,3,4-tetrahydroisoquinolin-2-yl)-2-oxoethyl]prop-2-enamide
• N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide

• Inchi： 1S/C16H19N3O4/c1-3-15(20)17(4-2)11-16(21)18-8-7-12-5-6-14(19(22)23)9-13(12)10-18/h3,5-6,9H,1,4,7-8,10-11H2,2H3
• InChI Key： DYJXHSLQCMBRDQ-UHFFFAOYSA-N
• SMILES： C(N(CC(N1CCC2=C(C1)C=C([N+]([O-])=O)C=C2)=O)CC)(=O)C=C

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 565.3±50.0 °C(Predicted)
• pka: -1.10±0.70(Predicted)

Additional information on N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide

Professional Introduction to N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide (CAS No: 2361793-25-9)

N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide, identified by its CAS number 2361793-25-9, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex aromatic and amide functional groups, has garnered attention due to its potential applications in drug discovery and molecular biology.

The structural framework of N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide incorporates a nitro-substituted isoquinoline core, which is a well-known scaffold in medicinal chemistry. Isoquinolines, particularly those with nitro or amino substituents, have been extensively studied for their pharmacological properties. The nitro group in this compound not only contributes to its electronic properties but also influences its reactivity and potential biological interactions.

In recent years, there has been a growing interest in the development of isoquinoline derivatives as therapeutic agents. These compounds have shown promise in various preclinical studies due to their ability to interact with biological targets such as enzymes and receptors. The amide functionality in N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide further enhances its potential as a pharmacophore, allowing for diverse modifications and functionalizations that can tailor its biological activity.

The synthesis of N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group into the isoquinoline ring is a critical step, often requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are commonly employed to construct the desired molecular framework.

The pharmacological profile of N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide has been the subject of several recent studies. Researchers have investigated its potential as an inhibitor of various enzymes involved in cancer metabolism. The nitro-substituted isoquinoline moiety is particularly noteworthy for its ability to modulate enzyme activity through redox interactions. This property makes it a promising candidate for developing novel anticancer agents that target specific metabolic pathways.

In addition to its anticancer potential, N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide has shown promise in other therapeutic areas. Studies have suggested that this compound may have neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of the nitro group to engage in redox reactions with biological molecules suggests that it could interact with oxidative stress pathways relevant to these conditions.

The development of new drug candidates often involves extensive computational modeling and molecular dynamics simulations to predict their binding affinity and interactions with biological targets. N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxoethyl]-N-ethyl-2-propenamide, with its complex structure, is an ideal candidate for such studies. These simulations can provide valuable insights into how the compound interacts with enzymes and receptors at the molecular level, guiding the design of more effective derivatives.

The safety and efficacy of any new compound must be rigorously evaluated through preclinical and clinical trials. While N-[2-(3,4-Dihydro-7-nitro-2(1H)-isoquinolinyl)-2-oxy...